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Compound of Interest

Compound Name: 1-Phenyltetrazole-5-thiol

Cat. No.: B125466 Get Quote

An In-depth Technical Guide to 1-
Phenyltetrazole-5-thiol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Phenyltetrazole-5-thiol, a
versatile heterocyclic compound with significant applications in various scientific and industrial

fields. This document details its chemical identity, physical and spectral properties, synthesis

protocols, and known applications, with a focus on providing actionable information for

professionals in research and development.

Chemical Identity and Synonyms
1-Phenyltetrazole-5-thiol is a well-characterized organic compound with the chemical formula

C₇H₆N₄S. It is systematically named 1-Phenyl-1H-tetrazole-5-thiol. Due to its widespread use

and the existence of its tautomeric form, 1-phenyl-1,2-dihydro-5H-tetrazole-5-thione, it is known

by a multitude of synonyms. Establishing a clear understanding of these alternative names is

crucial for comprehensive literature searches and material sourcing.

The compound is registered under CAS Number 86-93-1. A comprehensive list of its synonyms

is provided in Table 1.

Table 1: Synonyms and Identifiers for 1-Phenyltetrazole-5-thiol
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Synonym Identifier Type

1-Phenyl-5-mercaptotetrazole Common Name

1-Phenyl-1H-tetrazole-5-thiol IUPAC Name

1-Phenyl-5-mercapto-1,2,3,4-tetrazole Systematic Name

5-Mercapto-1-phenyltetrazole Common Name

Phenylmercaptotetrazole Common Name

Mercaptophenyltetrazole Common Name

1-Phenyltetrazole-thiol Common Name

1-Phenyltetrazoline-5-thione Tautomeric Form Name

1-phenyl-2H-tetrazole-5-thione Tautomeric Form Name

PMT Abbreviation

86-93-1 CAS Registry Number

201-710-5 EC Number

1PI3BD9U68 UNII

690730 PubChem CID

CHEBI:79916 ChEBI ID

MFCD00003129 MDL Number

Physicochemical and Spectral Data
A summary of the key physicochemical and spectral properties of 1-Phenyltetrazole-5-thiol is
presented below. This data is essential for its handling, characterization, and application in

experimental settings.

Physicochemical Properties
The physical properties of 1-Phenyltetrazole-5-thiol are summarized in Table 2.
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Table 2: Physicochemical Properties of 1-Phenyltetrazole-5-thiol

Property Value Source

Molecular Formula C₇H₆N₄S [1][2]

Molecular Weight 178.22 g/mol [3]

Appearance
White to off-white crystalline

powder
[4][5]

Melting Point 145-151 °C (decomposes) [4][6]

Boiling Point ~342 °C (rough estimate) [6]

Density ~1.305 g/cm³ (rough estimate) [6]

Solubility

Soluble in ethanol, acetone,

chloroform, and methanol.

Partially soluble in water.

[6][7]

pKa -3.85 ± 0.20 (Predicted) [6]

Spectral Data
Spectral data is fundamental for the structural elucidation and purity assessment of 1-
Phenyltetrazole-5-thiol.

Table 3: Spectral Data for 1-Phenyltetrazole-5-thiol

Spectroscopy Type Key Features/Reference

¹H NMR Data available in DMSO-d₆.[8]

¹³C NMR Data available.

Infrared (IR) KBr disc and nujol mull spectra are available.[9]

Mass Spectrometry (MS)
Electron Ionization (EI) mass spectrum is

available in the NIST WebBook.[10]
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Experimental Protocols
Detailed methodologies for the synthesis of 1-Phenyltetrazole-5-thiol are crucial for its

production in a laboratory setting. Below are representative experimental protocols.

Synthesis from Phenyl isothiocyanate and Sodium Azide
This is a commonly cited method for the preparation of 1-Phenyltetrazole-5-thiol.

Protocol:

A mixture of phenyl isothiocyanate and sodium azide in an aqueous solution is refluxed.

The reaction is monitored until the starting materials are consumed.

Upon cooling, the sodium salt of 1-Phenyltetrazole-5-thiol precipitates.

The salt is collected by filtration.

Acidification of the aqueous solution of the sodium salt with a strong acid (e.g., HCl) to a pH

of 2-3 yields the crude product.

The crude 1-Phenyltetrazole-5-thiol is then purified by recrystallization from a suitable

solvent such as ethanol or a toluene/water mixture.[11]

Purification by Recrystallization
For obtaining high-purity 1-Phenyltetrazole-5-thiol, recrystallization is a standard procedure.

Protocol:

Dissolve the crude 1-Phenyltetrazole-5-thiol in a minimal amount of hot solvent (e.g.,

ethanol or chloroform).

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to

maximize crystal formation.

Collect the purified crystals by filtration.
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Wash the crystals with a small amount of cold solvent.

Dry the crystals under vacuum.

Mandatory Visualizations
Logical Workflow for Synthesis and Purification
The following diagram illustrates the general workflow for the synthesis and purification of 1-
Phenyltetrazole-5-thiol.
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Caption: General workflow for the synthesis and purification of 1-Phenyltetrazole-5-thiol.

Biological Signaling Pathways
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Despite its application as an intermediate in the synthesis of pharmaceuticals and its noted

cytotoxic and antifungal properties, detailed information regarding the specific biological

signaling pathways directly modulated by 1-Phenyltetrazole-5-thiol is not extensively

documented in publicly available scientific literature. Its biological effects are generally

attributed to the broader class of tetrazole-containing compounds, but specific molecular

targets and pathway interactions for 1-Phenyltetrazole-5-thiol itself remain an area for further

investigation.

Applications
1-Phenyltetrazole-5-thiol is a valuable compound with a range of applications stemming from

its unique chemical structure.

Pharmaceutical Intermediate: It serves as a crucial building block in the synthesis of various

active pharmaceutical ingredients (APIs).[11]

Corrosion Inhibitor: It is an effective corrosion inhibitor, particularly for metals like aluminum

in acidic environments.[5]

Agrochemicals: The compound is used in the formulation of pesticides and herbicides, where

it can enhance stability and solubility.

Photography: It has been used as a stabilizer for photosensitive materials.[5]

Analytical Chemistry: It can act as a reagent for the detection and quantification of metal

ions.

This technical guide provides a foundational understanding of 1-Phenyltetrazole-5-thiol. For

further in-depth analysis, researchers are encouraged to consult the cited literature and

specialized chemical databases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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